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Compound of Interest

Compound Name: 3-Bromo-2-methylbenzoic acid

Cat. No.: B144017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information

for 3-Bromo-2-methylbenzoic acid (CAS No: 76006-33-2). The information is compiled from

various safety data sheets and chemical databases to ensure a thorough understanding of its

properties and associated hazards. This document is intended to be a key resource for

professionals handling this compound in research and development settings.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Bromo-2-methylbenzoic acid is

presented in Table 1. These properties are essential for safe handling, storage, and use in

experimental settings.
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Property Value Reference(s)

Molecular Formula C₈H₇BrO₂ [1][2]

Molecular Weight 215.04 g/mol [1][2]

Appearance
White to off-white or brown

crystalline powder
[1][3]

Melting Point 152-156 °C [1][3]

Boiling Point
316.1 ± 30.0 °C at 760 mmHg

(Predicted)
[1][3]

Density 1.599 ± 0.06 g/cm³ (Predicted) [1][3]

Flash Point 145.0 ± 24.6 °C [1][3]

Vapor Pressure 0.0 ± 0.7 mmHg at 25°C [1]

Solubility
Soluble in chloroform and

methanol.
[4]

pKa 3.56 ± 0.10 (Predicted) [4]

Toxicological Information
Comprehensive toxicological data for 3-Bromo-2-methylbenzoic acid is not readily available.

Most sources indicate that the toxicological properties have not been thoroughly investigated.

[5][6] However, based on the available safety data sheets, the compound is classified with the

following hazards:

Acute Toxicity: No quantitative data (e.g., LD50, LC50) is available.[5]

Skin Corrosion/Irritation: Causes skin irritation.[2][5][6]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2][5][6]

Respiratory or Skin Sensitization: No data available.[5]

Germ Cell Mutagenicity: No data available.[5]
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Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[5][6]

Reproductive Toxicity: No data available.[5]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][5][6]

Specific Target Organ Toxicity (Repeated Exposure): No data available.[5]

Aspiration Hazard: No data available.[5]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) classification for 3-Bromo-2-methylbenzoic acid is

summarized in Table 2.

Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 2 ! Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2A ! Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 ! Warning

H335: May

cause respiratory

irritation

References:[2]

Experimental Protocols
Detailed experimental protocols for the toxicological and safety testing of 3-Bromo-2-
methylbenzoic acid are not publicly available in the reviewed literature and safety data

sheets. The hazard classifications are based on standardized testing guidelines, but the
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specific methodologies employed for this compound have not been detailed in the available

resources.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize risk.

Handling:

Handle in a well-ventilated place.[7]

Wear suitable protective clothing, including impervious gloves and safety goggles with side-

shields.[7]

Avoid contact with skin and eyes.[7]

Avoid the formation of dust and aerosols.[7]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[7]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Keep away from incompatible materials such as strong oxidizing agents.[5][6]

Store apart from foodstuff containers.[7]

First Aid Measures
The recommended first aid measures for exposure to 3-Bromo-2-methylbenzoic acid are

outlined in the diagram below.
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Exposure Route

First Aid Procedure

Inhalation
Move to fresh air.

If not breathing, give artificial respiration.
Seek medical attention if symptoms persist.

Skin Contact Immediately wash with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing.

Seek medical attention if irritation persists.

Eye Contact

Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.
Remove contact lenses, if present and easy to do.

Seek medical attention.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.
Seek medical attention.

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Accidental Release Measures
In the event of a spill, the following workflow should be followed to ensure safety and proper

cleanup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b144017?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Evacuate personnel to a safe area.
Ensure adequate ventilation.

Wear appropriate Personal Protective Equipment (PPE):
- Chemical impermeable gloves

- Safety goggles
- Respirator (if dust is present)

Contain the spill.
Avoid dust formation.

Sweep up and shovel into a suitable, closed container for disposal.
Use spark-proof tools.

Clean the affected area.

Dispose of waste in accordance with local, regional, and national regulations.

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides and hydrogen halides.[8][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[7][8]

Ecological Information
There is limited information available on the ecological effects of 3-Bromo-2-methylbenzoic
acid. It is advised to prevent its release into the environment.[5][6] Do not let the product enter

drains.[5]

Disposal Considerations
Dispose of this chemical in accordance with all applicable federal, state, and local

environmental regulations.[5][6] It is recommended to use a licensed disposal company.[10]

Disclaimer: This document is intended for informational purposes only and does not substitute

for a formal risk assessment. Always refer to the most current Safety Data Sheet (SDS) from

the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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